Cas no 1806281-25-3 (Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate)

• Product Name: Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate
• CAS No: 1806281-25-3
• MF: C₁₁H₁₀N₂O₅
• MW: 250.207502841949
• CID: 4796781
• Update Time: 2025-08-05

Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate

• Inchi： 1S/C11H10N2O5/c1-2-18-10(15)5-7-3-4-9(14)11(13(16)17)8(7)6-12/h3-4,14H,2,5H2,1H3
• InChI Key： DMXIJDOEWYHFNN-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=CC(=C(C=1C#N)[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.8
• Topological Polar Surface Area: 116

Additional information on Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate

Ethyl 2-Cyano-4-Hydroxy-3-Nitrophenylacetate: A Comprehensive Overview

Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate (CAS No. 1806281-25-3) is a complex organic compound with a unique structure that combines multiple functional groups, making it a subject of interest in various fields of chemistry and materials science. This compound, often abbreviated as ECHNPA, has garnered attention due to its potential applications in drug development, advanced materials, and chemical synthesis. Recent studies have highlighted its role in the synthesis of bioactive molecules and its influence on the properties of polymeric materials.

The molecular structure of Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate comprises a phenyl ring substituted with three distinct groups: a cyano group (-CN) at position 2, a hydroxyl group (-OH) at position 4, and a nitro group (-NO₂) at position 3. These substituents contribute to the compound's reactivity and versatility in chemical reactions. The ethyl acetate moiety further enhances its solubility in organic solvents, making it suitable for various synthetic procedures.

Recent research has focused on the synthesis of Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate through novel methodologies. One study reported a green chemistry approach utilizing microwave-assisted synthesis, which significantly reduced reaction time and improved yield compared to traditional methods. This advancement underscores the growing trend toward sustainable practices in organic synthesis.

In terms of applications, Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate has shown promise in the development of pharmaceutical agents. Its cyano and nitro groups are known to exhibit bioactivity, particularly in anti-inflammatory and antioxidant assays. A 2023 study demonstrated that derivatives of this compound possess potent inhibitory effects against certain enzymes associated with neurodegenerative diseases, opening new avenues for drug discovery.

Moreover, Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate has been explored as a building block in polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the creation of novel polymeric materials with enhanced mechanical and thermal properties. These materials are being considered for use in advanced composites and high-performance coatings.

The physical properties of Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate have also been extensively studied. Its melting point, boiling point, and solubility characteristics have been determined through rigorous experimentation, providing valuable data for its safe handling and storage. Additionally, spectroscopic analyses (IR, NMR) have confirmed its molecular structure, ensuring its identity and purity.

In conclusion, Ethyl 2-cyano-4-hydroxy-3-nitrophenylacetate (CAS No. 1806281-25-3) stands as a multifaceted compound with significant potential across diverse scientific domains. Its unique combination of functional groups, coupled with recent advancements in synthesis and application studies, positions it as a key player in modern chemical research.